2,2,2-Trifluoro-N-[(5-methylpiperidin-2-yl)methyl]acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[(5-methylpiperidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C9H15F3N2O/c1-6-2-3-7(13-4-6)5-14-8(15)9(10,11)12/h6-7,13H,2-5H2,1H3,(H,14,15)
• InChI Key: QOPYNRISQDNKJL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(NC1)CNC(=O)C(F)(F)F
• Molecular Formula: C9H15F3N2O
• Molecular Weight: 224.22 g/mol

Description

Trifluoroacetamides are a class of organic compounds that contain a trifluoroacetyl group (CF3C(O)-) attached to an amine. They are known for their reactivity and are used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of trifluoroacetamides consists of a trifluoroacetyl group attached to an amine. The trifluoroacetyl group is highly electronegative due to the presence of three fluorine atoms, which can influence the reactivity of the compound.

Chemical Reactions Analysis

Trifluoroacetamides are known for their reactivity and are used in various chemical reactions. They can act as ligands in metal-catalyzed reactions, and they can also undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

Trifluoroacetamides are generally solid at room temperature. They have a high electronegativity due to the presence of fluorine atoms, which can influence their physical and chemical properties.

Mechanism of Action

The mechanism of action of trifluoroacetamides in chemical reactions often involves the donation of a lone pair of electrons from the nitrogen atom of the amine to a suitable acceptor.

Safety and Hazards

Like all chemicals, trifluoroacetamides should be handled with care. They can be harmful if ingested or if they come into contact with the skin. Always follow safety guidelines when handling these compounds.

Future Directions

The study of trifluoroacetamides is an active area of research in organic chemistry. Future directions may include the development of new synthetic methods and the exploration of new reactions involving these compounds.